Cas no 352-92-1 (3-aminopropanal)

• Product Name: 3-aminopropanal
• CAS No: 352-92-1
• MF: C₃H₇NO
• MW: 73.0937807559967
• CID: 311563
• PubChem ID: 75
• Update Time: 2025-05-22

3-aminopropanal Chemical and Physical Properties

Names and Identifiers

• Propanal, 3-amino-(9CI)
• 3-aminopropanal
• 3-amino-propanal
• propanal, 3-amino-
• beta-Aminopropion aldehyde
• UNII-ML707Y407U
• 352-92-1
• ML707Y407U
• Q22984448
• .BETA.-AMINOPROPIONALDEHYDE
• omega-aminoaldehydes
• EN300-1692762
• CHEBI:18090
• NS00124297
• DTXSID10188702
• 3-Aminopropionaldehyde
• AKOS006341697
• PCXDJQZLDDHMGX-UHFFFAOYSA-N
• C05665
• CHEBI:27390

• Inchi： 1S/C3H7NO/c4-2-1-3-5/h3H,1-2,4H2
• InChI Key： PCXDJQZLDDHMGX-UHFFFAOYSA-N
• SMILES： O=CCCN

Computed Properties

• Exact Mass: 73.052763847g/mol
• Monoisotopic Mass: 73.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 28.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-aminopropanal

3-Aminopropanal: A Comprehensive Overview

3-Aminopropanal, also known by its CAS number 352-92-1, is a versatile organic compound that has garnered significant attention in various fields of chemistry and biochemistry. This compound, with the molecular formula C₃H₇NO, is characterized by its aldehyde group and amino group, making it a valuable intermediate in numerous synthetic processes. Recent advancements in chemical synthesis and biotechnology have further highlighted its potential applications, particularly in drug development and material science.

The structure of 3-aminopropanal consists of a three-carbon chain with an aldehyde group (-CHO) at one end and an amino group (-NH₂) at the other. This unique structure allows for a wide range of chemical reactions, including condensation reactions, which are pivotal in forming complex molecules. Researchers have recently explored the use of 3-aminopropanal in the synthesis of bioactive compounds, such as peptides and small molecule inhibitors, due to its ability to act as a building block in peptide bond formation.

One of the most notable applications of 3-aminopropanal is in the field of medicinal chemistry. Scientists have utilized this compound to develop novel drug candidates targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies published in 2023 have demonstrated that derivatives of 3-aminopropanal can inhibit key enzymes involved in tumor progression, showcasing its potential as an anti-cancer agent. Additionally, its role in the synthesis of neuroprotective agents has been explored, further underscoring its importance in therapeutic development.

Another area where 3-aminopropanal has made significant strides is in biotechnology. Researchers have employed this compound as a precursor in the production of bio-based materials, such as polyamides and polyurethanes. The ability of 3-aminopropanal to undergo polymerization under mild conditions has led to the development of eco-friendly materials with enhanced mechanical properties. These materials are now being considered for use in sustainable packaging and textiles.

Recent advancements in green chemistry have also brought 3-aminopropanal into focus. Scientists have developed innovative methods for synthesizing this compound using renewable resources and catalytic processes. For example, a study published earlier this year described a bio-inspired approach using enzymes to produce 3-aminopropanal from readily available feedstocks. This not only reduces the environmental footprint but also lowers production costs, making it more accessible for industrial applications.

The versatility of 3-aminopropanal extends to its use in analytical chemistry as well. It serves as a sensitive probe for detecting specific analytes in complex matrices, thanks to its reactivity with nucleophiles and electrophiles. Recent research has leveraged this property to develop novel sensing technologies for environmental monitoring and clinical diagnostics.

In conclusion, 3-Aminopropanal (CAS No 352-92-1) stands out as a multifaceted compound with applications spanning drug discovery, material science, and green chemistry. Its unique chemical properties and adaptability continue to drive innovation across diverse disciplines. As research progresses, it is anticipated that new breakthroughs will further enhance our understanding and utilization of this remarkable compound.